Cas no 831188-70-6 ([2-methyl-4-(pyrrolidin-1-ylsulfonyl)phenoxy]acetic acid)

• Product Name: [2-methyl-4-(pyrrolidin-1-ylsulfonyl)phenoxy]acetic acid
• CAS No: 831188-70-6
• MF: C₁₃H₁₇NO₅S
• MW: 299.342782735825
• MDL: MFCD06625906
• CID: 5227661
• Update Time: 2025-06-13

[2-methyl-4-(pyrrolidin-1-ylsulfonyl)phenoxy]acetic acid Chemical and Physical Properties

Names and Identifiers

• [2-methyl-4-(pyrrolidin-1-ylsulfonyl)phenoxy]acetic acid
• Acetic acid, 2-[2-methyl-4-(1-pyrrolidinylsulfonyl)phenoxy]-

• MDL： MFCD06625906
• Inchi： 1S/C13H17NO5S/c1-10-8-11(4-5-12(10)19-9-13(15)16)20(17,18)14-6-2-3-7-14/h4-5,8H,2-3,6-7,9H2,1H3,(H,15,16)
• InChI Key： HQFKDZCDVYOGBM-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=CC=C(S(N2CCCC2)(=O)=O)C=C1C

Additional information on [2-methyl-4-(pyrrolidin-1-ylsulfonyl)phenoxy]acetic acid

Introduction to [2-methyl-4-(pyrrolidin-1-ylsulfonyl)phenoxy]acetic Acid (CAS No. 831188-70-6)

[2-methyl-4-(pyrrolidin-1-ylsulfonyl)phenoxy]acetic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 831188-70-6, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural composition of this molecule, featuring a phenolic moiety linked to an acetic acid derivative through a [2-methyl-4-(pyrrolidin-1-ylsulfonyl)phenoxy] group, suggests potential applications in drug design and therapeutic intervention.

The [2-methyl-4-(pyrrolidin-1-ylsulfonyl)phenoxy]acetic acid molecule is characterized by its complex functional groups, which include a methyl group, a pyrrolidin-1-ylsulfonyl group, and a phenoxyacetic acid backbone. These structural elements contribute to its unique chemical properties and biological interactions. The presence of the pyrrolidin-1-ylsulfonyl group, in particular, is noteworthy as it is often associated with enhanced binding affinity and selectivity in drug molecules. This feature makes [2-methyl-4-(pyrrolidin-1-ylsulfonyl)phenoxy]acetic acid a valuable candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the mechanistic aspects of this compound. Studies have indicated that the [2-methyl-4-(pyrrolidin-1-ylsulfonyl)phenoxy]acetic acid molecule can interact with various biological targets, including enzymes and receptors involved in critical metabolic pathways. These interactions are thought to modulate cellular processes, potentially leading to therapeutic effects. For instance, research has suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammation and oxidative stress, which are key factors in various chronic diseases.

The synthesis of [2-methyl-4-(pyrrolidin-1-ylsulfonyl)phenoxy]acetic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the pyrrolidin-1-ylsulfonyl group, in particular, demands careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, facilitating its use in both preclinical and clinical studies. The ability to synthesize complex molecules like [2-methyl-4-(pyrrolidin-1-ylsulfonyl)phenoxy]acetic acid with high fidelity is crucial for advancing drug discovery efforts.

In the realm of drug development, [2-methyl-4-(pyrrolidin-1-ylsulfonyl)phenoxy]acetic acid has been investigated for its potential as an intermediate in the synthesis of more complex pharmacophores. By serving as a building block, this compound can be modified further to create novel drug candidates with enhanced efficacy and reduced side effects. The versatility of its structural framework allows for diverse chemical modifications, making it a versatile tool in medicinal chemistry research. Such flexibility is essential for developing next-generation therapeutics that address unmet medical needs.

Moreover, the biological activity of [2-methyl-4-(pyrrolidin-1-ylsulfonyl)phenoxy]acetic acid has been explored in various preclinical models. Initial studies have demonstrated its potential role in modulating inflammatory responses and cellular signaling pathways. These findings are particularly intriguing given the increasing recognition of the importance of inflammation in diseases such as cancer, autoimmune disorders, and neurodegenerative conditions. Further research is needed to fully elucidate the therapeutic potential of this compound and to identify optimal dosing regimens for different applications.

The future direction of research on [2-methyl-4-(pyrrolidin-1-ylsulfonyl)phenoxy]acetic acid lies in its translation from laboratory settings to clinical use. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound through the necessary stages of development. Preclinical studies will provide critical insights into its safety profile and pharmacokinetics, while clinical trials will assess its efficacy in human populations. These studies will be instrumental in determining whether [2-methyl-[...]